Cas no 2416233-89-9 (N-(4-aminooxan-4-yl)methyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride)

• Product Name: N-(4-aminooxan-4-yl)methyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride
• CAS No: 2416233-89-9
• MF: C₁₆H₂₅ClN₂O₂S
• MW: 344.899902105331
• MDL: MFCD32667204
• CID: 5674718
• PubChem ID: 146155106
• Update Time: 2025-10-28

N-(4-aminooxan-4-yl)methyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(4-Aminooxan-4-yl)methyl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide;hydrochloride
• EN300-26675456
• N-[(4-aminooxan-4-yl)methyl]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride
• 2416233-89-9
• N-(4-aminooxan-4-yl)methyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride

• MDL： MFCD32667204
• Inchi： 1S/C16H24N2O2S.ClH/c1-11-2-3-12-13(9-21-14(12)8-11)15(19)18-10-16(17)4-6-20-7-5-16;/h9,11H,2-8,10,17H2,1H3,(H,18,19);1H
• InChI Key： QQOHBDNJAOCDCW-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C(NCC2(CCOCC2)N)=O)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 344.1325269g/mol
• Monoisotopic Mass: 344.1325269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.6Ų

Additional information on N-(4-aminooxan-4-yl)methyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride

Recent Advances in the Study of N-(4-aminooxan-4-yl)methyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride (CAS: 2416233-89-9)

N-(4-aminooxan-4-yl)methyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride (CAS: 2416233-89-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following sections provide an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-(4-aminooxan-4-yl)methyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its further development as a therapeutic agent. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound. These efforts have laid a solid foundation for subsequent pharmacological evaluations.

In terms of its biological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit key kinases that play a role in cell proliferation and survival. These findings suggest that N-(4-aminooxan-4-yl)methyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride could serve as a lead compound for the development of new therapeutics targeting cancer and inflammatory diseases.

Further investigations into the pharmacokinetic and pharmacodynamic properties of the compound have revealed favorable absorption and distribution profiles, along with a manageable toxicity profile in preclinical models. These attributes enhance its potential for clinical translation. However, additional studies are required to fully elucidate its metabolic pathways and potential drug-drug interactions, which are crucial for ensuring its safety and efficacy in human trials.

In conclusion, N-(4-aminooxan-4-yl)methyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide hydrochloride represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its therapeutic index and exploring its potential in combination therapies. The continued investigation of this compound is expected to contribute significantly to the advancement of targeted therapies in chemical biology and medicine.